Cas no 1206996-86-2 (1-4-(dimethylsulfamoyl)benzoyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-4-(dimethylsulfamoyl)benzoyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• CAS No: 1206996-86-2
• MF: C₁₈H₂₂N₄O₄S₂
• MW: 422.521681308746
• CID: 6237340
• PubChem ID: 49676986
• Update Time: 2025-09-19

1-4-(dimethylsulfamoyl)benzoyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-4-(dimethylsulfamoyl)benzoyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• VU0526997-1
• 1-(4-(N,N-dimethylsulfamoyl)benzoyl)-N-(thiazol-2-yl)piperidine-4-carboxamide
• 1206996-86-2
• AKOS024526273
• 1-[4-(dimethylsulfamoyl)benzoyl]-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• F5871-3394

• Inchi： 1S/C18H22N4O4S2/c1-21(2)28(25,26)15-5-3-14(4-6-15)17(24)22-10-7-13(8-11-22)16(23)20-18-19-9-12-27-18/h3-6,9,12-13H,7-8,10-11H2,1-2H3,(H,19,20,23)
• InChI Key： TWPWEKFJQVIKJL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CCC(C(NC2=NC=CS2)=O)CC1)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 422.10824754g/mol
• Monoisotopic Mass: 422.10824754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 136Ų

Additional information on 1-4-(dimethylsulfamoyl)benzoyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide

Comprehensive Overview of 1-4-(dimethylsulfamoyl)benzoyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS No. 1206996-86-2)

The compound 1-4-(dimethylsulfamoyl)benzoyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS No. 1206996-86-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a dimethylsulfamoyl group and a thiazol-2-yl moiety, this molecule is a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its piperidine-4-carboxamide backbone, which is a common scaffold in many bioactive compounds.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in precision medicine. The structural complexity of 1-4-(dimethylsulfamoyl)benzoyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide positions it as a candidate for modulating specific enzymatic pathways. Its sulfonamide and thiazole functionalities are often associated with enhanced binding affinity and selectivity, making it a valuable tool for structure-activity relationship (SAR) studies.

One of the most frequently searched questions in scientific forums revolves around the synthetic routes and optimization strategies for this compound. Chemists are exploring efficient methodologies to incorporate the dimethylsulfamoyl group while maintaining high yields and purity. Additionally, the thiazol-2-yl ring has been a focal point for modifications to improve pharmacokinetic properties, such as solubility and metabolic stability.

The piperidine-4-carboxamide core of this molecule is another area of intense research. This scaffold is prevalent in many FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Researchers are investigating whether 1-4-(dimethylsulfamoyl)benzoyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide can be leveraged to develop new therapeutics for conditions like neuropathic pain or autoimmune disorders.

From a computational chemistry perspective, this compound has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) analyses. These studies aim to predict its interactions with biological targets, such as G-protein-coupled receptors (GPCRs) or ion channels. The integration of artificial intelligence (AI) in drug discovery has further accelerated the exploration of this molecule, with algorithms identifying potential off-target effects and optimizing its drug-likeness.

Another hot topic in the scientific community is the green chemistry approach to synthesizing 1-4-(dimethylsulfamoyl)benzoyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide. Researchers are striving to reduce the environmental impact of its production by minimizing hazardous solvents and catalysts. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a trend that resonates with both academia and industry.

In summary, 1-4-(dimethylsulfamoyl)benzoyl-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS No. 1206996-86-2) represents a multifaceted compound with broad implications for modern drug development. Its structural versatility, combined with the rising demand for targeted therapies, ensures its continued relevance in scientific research. As high-throughput screening and fragment-based drug design evolve, this molecule is poised to play a pivotal role in the discovery of next-generation therapeutics.